5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid

• IUPAC Name: 5-chlorosulfonyl-2-(2-methoxyethoxy)benzoic acid
• InChI: InChI=1S/C10H11ClO6S/c1-16-4-5-17-9-3-2-7(18(11,14)15)6-8(9)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key: NUUDSNKTGXEATF-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)S(=O)(=O)Cl)C(=O)O
• Molecular Formula: C10H11ClO6S
• Molecular Weight: 294.71 g/mol

Description

5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid, also known as CB-839, is a potent and selective inhibitor of glutaminase, an enzyme that plays a critical role in cancer metabolism. CB-839 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer.

Mechanism of Action

Glutaminase is an enzyme that converts glutamine to glutamate, which is then used by cancer cells to produce energy and synthesize biomolecules. 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid inhibits glutaminase, leading to a decrease in glutamate production and a disruption of cancer cell metabolism. This ultimately leads to cell death and a reduction in tumor growth.
Biochemical and Physiological Effects:
5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid has been shown to have potent antitumor activity in preclinical models of various types of cancer. In addition to its effects on cancer cell metabolism, 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid has also been shown to inhibit the proliferation and migration of cancer cells. 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid has also been shown to have a synergistic effect when used in combination with other therapies, such as chemotherapy and radiation.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid is its high potency and selectivity for glutaminase. This makes it a valuable tool for studying the role of glutaminase in cancer metabolism and for developing new therapies that target this enzyme. However, one limitation of 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the study of 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid include the development of new formulations, the identification of biomarkers, and the exploration of its use in combination with other therapies.

Synthesis Methods

The synthesis of 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid involves the reaction of 2-(2-methoxyethoxy)aniline with chlorosulfonic acid to form 5-chlorosulfonyl-2-(2-methoxyethoxy)benzenesulfonic acid. This intermediate is then converted to 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid through a series of reactions involving acylation and deprotection. The final product is obtained in high yield and purity, making it suitable for further studies.

Scientific Research Applications

5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid has been extensively studied in preclinical models of various types of cancer, including breast, lung, and pancreatic cancer. In these studies, 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid has shown potent antitumor activity both as a single agent and in combination with other therapies. 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid works by inhibiting glutaminase, an enzyme that is critical for the metabolism of cancer cells. By blocking glutaminase, 5-(Chlorosulfonyl)-2-(2-methoxyethoxy)benzoic acid disrupts the cancer cell's ability to produce energy and synthesize essential biomolecules, leading to cell death.